Cas no 1488647-34-2 (Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]-)

• Product Name: Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]-
• CAS No: 1488647-34-2
• MF: C₈H₁₇BrS
• MW: 225.18958067894
• CID: 5252509
• Update Time: 2025-07-09

Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]-

• Inchi： 1S/C8H17BrS/c1-7(2)10-6-8(3,4)5-9/h7H,5-6H2,1-4H3
• InChI Key： ILKXXYGUNFHKHC-UHFFFAOYSA-N
• SMILES： C(Br)C(C)(CSC(C)C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]-

Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]- (CAS No. 1488647-34-2): A Comprehensive Overview

Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]-, identified by its CAS number 1488647-34-2, is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of brominated alkanes and features a branched structure, incorporating both bromine and sulfur-containing functional groups. Its complex architecture makes it a valuable intermediate in the synthesis of more intricate molecules, particularly in the development of novel therapeutic agents.

The molecular formula of Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]- can be expressed as C₆H₃Br. This configuration imparts a high degree of steric hindrance around the central carbon atom, which can be exploited in various synthetic strategies to control reactivity and selectivity. The presence of both bromine and sulfur atoms provides multiple sites for functionalization, making this compound a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the use of brominated compounds as pharmacophores due to their ability to enhance binding affinity and metabolic stability in drug candidates. The specific substitution pattern of Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]- makes it an attractive candidate for further derivatization. Researchers have leveraged its structure to develop novel inhibitors targeting various biological pathways, including those involved in cancer and inflammation.

One of the most compelling applications of this compound is in the synthesis of small molecule inhibitors designed to modulate enzyme activity. For instance, studies have demonstrated its utility in generating potent antagonists for enzymes such as kinases and phosphodiesterases. These enzymes play critical roles in cellular signaling cascades, and their dysregulation is often associated with diseases like cancer and neurodegenerative disorders. By incorporating the bromo and thioether functionalities into drug-like molecules, researchers can fine-tune interactions with biological targets, leading to improved therapeutic outcomes.

The synthesis of Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]- involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include halogenation reactions followed by thiolation processes, often employing palladium-catalyzed cross-coupling techniques to achieve regioselective functionalization. These synthetic methodologies are well-documented in the literature and have been optimized for high yields and purity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. Its unique structural features make it a candidate for developing novel polymers and specialty chemicals with tailored properties. For example, researchers have explored its use in creating flame-retardant materials by incorporating it into polymer backbones, enhancing thermal stability while maintaining flexibility.

The chemical reactivity of Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]- allows for diverse transformations that can be harnessed for further functionalization. The bromine atom can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including amines, alcohols, and thiols. Similarly, the sulfur-containing group can participate in oxidation or reduction reactions, enabling the construction of more complex molecular architectures.

The safety profile of this compound is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Standard laboratory practices for handling organic compounds should be employed when working with Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]-, including the use of personal protective equipment (PPE) such as gloves and safety goggles.

The role of computational chemistry has been instrumental in understanding the reactivity and potential applications of this compound. Molecular modeling studies have provided insights into how different substituents influence electronic properties and interactions with biological targets. These computational approaches complement experimental work by predicting reaction outcomes and optimizing synthetic routes before costly laboratory trials.

In conclusion, Propane, 1-bromo-2-methyl-2-[[(1-methylethyl)thio]methyl]-, CAS no. 1488647-34-2, represents a fascinating molecule with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for pharmaceutical synthesis and materials science applications alike. As research continues to uncover new methodologies for functionalizing complex molecular frameworks, compounds like this one will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.